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Introduction

N-(2-Methoxy-2-methylpropyl)formamide is a specialized organic compound with the

chemical formula C₆H₁₃NO₂.[1] Its molecular structure, featuring both an amide and an ether

functional group, makes it a valuable intermediate in organic synthesis. While broadly

mentioned in the context of pharmaceutical and agrochemical synthesis, publicly available

literature does not detail its use in the synthesis of a specific, named agrochemical product.

However, its role as a direct precursor to 2-methoxy-2-methylpropyl isonitrile suggests its

potential application in the synthesis of formamidine-class pesticides. This document provides

an overview of the synthesis of N-(2-Methoxy-2-methylpropyl)formamide, its conversion to

the corresponding isonitrile, and general protocols for the synthesis of formamidine

agrochemicals, a likely application based on its chemical nature.
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Physicochemical Properties of N-(2-Methoxy-2-
methylpropyl)formamide

Property Value

Molecular Formula C₆H₁₃NO₂

Molecular Weight 131.17 g/mol

CAS Number 112129-25-6

Appearance Not specified in literature

Boiling Point Not specified in literature

Melting Point Not specified in literature

Solubility
The methoxy and methyl groups suggest

enhanced solubility in polar organic solvents.[1]

Synthesis of N-(2-Methoxy-2-
methylpropyl)formamide
Two primary synthetic routes for N-(2-Methoxy-2-methylpropyl)formamide have been

reported:

Formylation of 2-Methoxy-2-methylpropylamine: This is a direct method involving the

introduction of a formyl group onto the primary amine. A common and effective method

utilizes a mixture of formic acid and acetic anhydride, which generates a potent formylating

agent in situ.[2]

Reaction of 2-Methoxy-2-methylpropanol with Formamide: This pathway involves heating the

alcohol and formamide, often in the presence of an acid catalyst or a transition metal

complex, to facilitate a condensation reaction.[2]

Experimental Protocol: Synthesis of N-(2-Methoxy-
2-methylpropyl)formamide via Formylation
This protocol is a general representation based on the formylation of primary amines.
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Materials:

2-Methoxy-2-methylpropylamine

Formic acid

Acetic anhydride

Dichloromethane (or other suitable aprotic solvent)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Rotary evaporator

Standard laboratory glassware

Procedure:

In a round-bottom flask, dissolve 2-Methoxy-2-methylpropylamine in dichloromethane.

Cool the solution in an ice bath.

Slowly add a pre-mixed solution of formic acid and acetic anhydride to the cooled amine

solution with constant stirring.

Allow the reaction mixture to warm to room temperature and stir for several hours until the

reaction is complete (monitor by TLC).

Quench the reaction by slowly adding saturated sodium bicarbonate solution until gas

evolution ceases.

Separate the organic layer, and wash it sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator to yield the crude N-(2-Methoxy-2-
methylpropyl)formamide.
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Purify the product by column chromatography or distillation as required.

Diagram of Synthetic Workflow

Synthesis of N-(2-Methoxy-2-methylpropyl)formamide

Start: 2-Methoxy-2-methylpropylamine

Add Formic Acid & Acetic Anhydride in Dichloromethane

Reaction at 0°C to Room Temperature

Aqueous Workup (NaHCO3, H2O, Brine)

Separation of Organic Layer

Drying (MgSO4) & Filtration

Solvent Evaporation

Purification (Chromatography/Distillation)

Product: N-(2-Methoxy-2-methylpropyl)formamide
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Caption: Workflow for the synthesis of N-(2-Methoxy-2-methylpropyl)formamide.

Conversion to 2-methoxy-2-methylpropyl isonitrile
The primary significance of N-(2-Methoxy-2-methylpropyl)formamide is its role as a

precursor to 2-methoxy-2-methylpropyl isonitrile.[2] Isonitriles are highly versatile reagents in

organic synthesis, particularly in multicomponent reactions for the construction of complex

molecules.

Experimental Protocol: Dehydration of N-(2-
Methoxy-2-methylpropyl)formamide to the Isonitrile
This is a general protocol for the dehydration of formamides to isonitriles.

Materials:

N-(2-Methoxy-2-methylpropyl)formamide

Dehydrating agent (e.g., phosphorus oxychloride, triphenylphosphine/iodine)

Tertiary amine base (e.g., triethylamine, diisopropylethylamine)

Anhydrous aprotic solvent (e.g., dichloromethane, acetonitrile)

Standard laboratory glassware for inert atmosphere reactions

Procedure:

In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., argon or

nitrogen), dissolve N-(2-Methoxy-2-methylpropyl)formamide and a tertiary amine base in

an anhydrous aprotic solvent.

Cool the mixture in an ice bath.

Slowly add the dehydrating agent to the stirred solution.
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Allow the reaction to proceed at low temperature or warm to room temperature, monitoring

by TLC or GC for the disappearance of the starting material.

Upon completion, quench the reaction by the slow addition of ice-cold water or a saturated

aqueous solution of sodium bicarbonate.

Extract the product with a suitable organic solvent.

Combine the organic extracts, wash with brine, and dry over an anhydrous drying agent

(e.g., sodium sulfate).

Filter and concentrate the solution under reduced pressure to obtain the crude isonitrile.

Purify the isonitrile by distillation under reduced pressure.

Diagram of Dehydration Workflow
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Dehydration to Isonitrile

Start: N-(2-Methoxy-2-methylpropyl)formamide

Add Dehydrating Agent & Base in Anhydrous Solvent

Reaction under Inert Atmosphere

Aqueous Quench & Extraction

Drying & Solvent Removal

Purification (Distillation)

Product: 2-methoxy-2-methylpropyl isonitrile

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-methoxy-2-methylpropyl isonitrile.

Application in Agrochemical Synthesis:
Formamidine Pesticides

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b173919?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While no specific agrochemical derived from N-(2-Methoxy-2-methylpropyl)formamide has

been identified in the searched literature, the resulting isonitrile is a key building block for

formamidine-containing compounds. Formamidines are a class of pesticides known for their

insecticidal and acaricidal properties.

General Synthesis of Formamidine Pesticides:

Formamidines are often synthesized through the reaction of an amine with an orthoformate or

a formamide derivative. The use of an isonitrile in multicomponent reactions, such as the Ugi or

Passerini reactions, provides an efficient route to highly substituted amide derivatives, which

can be precursors to or analogs of formamidine agrochemicals.

Signaling Pathway of Formamidine Pesticides:

The mode of action for many formamidine pesticides, such as chlordimeform and amitraz, is

not fully elucidated but is known to be complex. They are believed to act on the nervous system

of insects and mites, likely through interaction with octopamine receptors. Octopamine is a

neurotransmitter, neurohormone, and neuromodulator in invertebrates, and its disruption can

lead to a range of effects from behavioral changes to lethality.

Diagram of a General Formamidine Synthesis Logic
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General Logic for Formamidine Agrochemical Synthesis

N-(2-Methoxy-2-methylpropyl)formamide

2-methoxy-2-methylpropyl isonitrile

Dehydration

Multicomponent Reaction
(e.g., Ugi, Passerini)

Complex Amide Intermediate

Other Reactants
(Aldehyde/Ketone, Carboxylic Acid, Amine)

Further Chemical Modification

Potential Formamidine Agrochemical

Click to download full resolution via product page

Caption: Logical pathway for the synthesis of formamidine agrochemicals.

Conclusion

N-(2-Methoxy-2-methylpropyl)formamide is a valuable synthetic intermediate, primarily

serving as a precursor to 2-methoxy-2-methylpropyl isonitrile. While its direct application in the

synthesis of a specific, commercially available agrochemical is not documented in the reviewed

literature, the resulting isonitrile is a key component for constructing complex molecules,
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including potential formamidine-based pesticides. The protocols provided herein offer a general

guide for the synthesis of the title compound and its conversion to the isonitrile, which can be

adapted by researchers for the development of new agrochemical entities. Further research is

needed to explore and document the specific agrochemical applications of this intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. d-nb.info [d-nb.info]

2. [PDF] Synthesis of Isonitriles from N-Substituted Formamides Using Triphenylphosphine
and Iodine | Semantic Scholar [semanticscholar.org]

To cite this document: BenchChem. [N-(2-Methoxy-2-methylpropyl)formamide as an
intermediate in agrochemical synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b173919#n-2-methoxy-2-methylpropyl-formamide-as-
an-intermediate-in-agrochemical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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